Cas no 1207017-29-5 (N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1207017-29-5
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 5392716
• Update Time: 2025-07-20

N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-4-[2-[[2-[(3-methylphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide
• N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C23H26N4O2S/c1-3-4-12-24-22(29)18-8-10-20(11-9-18)27-14-13-25-23(27)30-16-21(28)26-19-7-5-6-17(2)15-19/h5-11,13-15H,3-4,12,16H2,1-2H3,(H,24,29)(H,26,28)
• InChI Key： BUHSXYKBZNTQKE-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C1=CC=C(N2C(SCC(NC3=CC=CC(C)=C3)=O)=NC=C2)C=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.24±0.70(Predicted)

Additional information on N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

Professional Introduction to N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No 1207017-29-5)

N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, a compound with the CAS number 1207017-29-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The intricate molecular architecture of this molecule, characterized by a benzamide core functionalized with a butyl group and an imidazole ring, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The N-butyl moiety attached to the benzamide group introduces a hydrophobic region, which can influence the compound's solubility and bioavailability. This feature is particularly crucial in pharmaceutical applications, where the balance between efficacy and pharmacokinetic properties is paramount. Additionally, the presence of the [2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl] substituent adds complexity to the molecule, potentially enhancing its binding affinity to biological targets. This substituent is composed of a carbamoyl group linked to a methylsulfanyl group, further modulating the electronic properties of the molecule.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The imidazole ring in N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide is particularly noteworthy, as it has been shown to interact with various enzymes and receptors. For instance, imidazole-based compounds have demonstrated potential in inhibiting proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer. The unique combination of functional groups in this compound suggests that it may exhibit similar therapeutic effects.

The benzamide moiety is another critical component of this molecule, known for its role in drug design due to its ability to form hydrogen bonds with biological targets. This property enhances the compound's binding affinity and selectivity. In particular, benzamides have been widely studied for their anti-inflammatory, analgesic, and anticancer properties. The incorporation of the [2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl] group into the benzamide framework may further enhance these properties by modulating the electronic distribution and steric environment around the benzamide core.

Current research in medicinal chemistry increasingly focuses on developing multifunctional compounds that can address multiple targets or pathways simultaneously. N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide embodies this trend through its complex structure, which may allow it to interact with multiple biological targets. Such multifunctional approaches have shown promise in treating complex diseases like cancer and neurodegenerative disorders by simultaneously modulating different signaling pathways.

The synthesis of N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 3-methylphenyl carbamoylmethanesulfonate, which is then coupled with an imidazole derivative via nucleophilic substitution reactions. The final step involves introducing the butyl group to complete the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In vitro studies have begun to explore the potential biological activities of N-butyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to inflammation and cancer. For example, it has shown potential in inhibiting COX enzymes (cyclooxygenase), which are involved in prostaglandin synthesis and play a role in pain and inflammation. Additionally, it may interact with kinases that are implicated in cancer cell proliferation and survival.

The pharmacokinetic profile of N-butyl-4-[2-{[(3-methylphenyl)carbamoyl]methyl}sulfanyl]-1H-imidazol-l -y l ]benzamide is another area of interest. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated to determine its suitability for therapeutic use. Computational modeling techniques have been employed to predict these properties based on the molecular structure of the compound. These models help researchers identify potential issues early in the development process, saving time and resources.

The development of novel drug candidates like N-butyl -4-[2-{[(3 -m eth y l phen y l ) carbam oy l ] m eth y l } sulfany l ] - 1 H - im id az ol - 1 - y l ]ben z am ide relies heavily on collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to ensure that new compounds are not only effective but also safe for human use. Advances in high-throughput screening technologies have accelerated this process by allowing researchers to test thousands of compounds against various biological targets simultaneously.

The future prospects for N-butyl -4-[2-{[(3 -m eth y l phen y l ) carbam oy l ] m eth y l } sulfany l ] - 1 H - im id az ol - 1 - y l ]ben z am ide remain promising as ongoing research continues to uncover its potential applications. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Additionally，exploration into combination therapies involving this compound with other drugs may yield synergistic effects that enhance therapeutic outcomes.